Cas no 87014-28-6 (1-nitro-2-(2,2,2-trifluoroethoxy)benzene)

• Product Name: 1-nitro-2-(2,2,2-trifluoroethoxy)benzene
• CAS No: 87014-28-6
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• MDL: MFCD00077607
• CID: 659809
• PubChem ID: 2775768
• Update Time: 2025-04-19

1-nitro-2-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-2-(2,2,2-trifluoroethoxy)-
• 1-NITRO-2-(2,2,2-TRIFLUOROETHOXY)BENZENE
• AKOS000314311
• 87014-28-6
• F83018
• SCHEMBL4185071
• DTXSID20379684
• 2-(2,2,2-Trifluoroethoxy)nitrobenzene
• MFCD00077607
• CS-0207303
• EN300-231027
• FT-0760114
• PS-10460
• 1-(2,2,2-trifluoroethoxy)-2-nitrobenzene
• DA-29130
• STK351313
• 1-nitro-2-(2,2,2-trifluoroethoxy)benzene

• MDL： MFCD00077607
• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-15-7-4-2-1-3-6(7)12(13)14/h1-4H,5H2
• InChI Key： DLJUDLUVULSXDS-UHFFFAOYSA-N
• SMILES： FC(COC1C=CC=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 221.02997754g/mol
• Monoisotopic Mass: 221.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 55Ų